Cas no 61546-02-9 (1H-Imidazolium, 1-ethyl-3-octyl-, bromide)

• Product Name: 1H-Imidazolium, 1-ethyl-3-octyl-, bromide
• CAS No: 61546-02-9
• MF: C₁₃H₂₇BrN₂
• MW: 291.270882844925
• CID: 475414
• PubChem ID: 71394761
• Update Time: 2025-04-19

1H-Imidazolium, 1-ethyl-3-octyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-ethyl-3-octyl-, bromide
• 1-ethyl-3-octyl-1,2-dihydroimidazol-1-ium,bromide
• 1-Ethyl-3-octyl-2,3-dihydro-1H-imidazol-1-ium bromide
• DTXSID10816432
• 61546-02-9

• Inchi： 1S/C13H26N2.BrH/c1-3-5-6-7-8-9-10-15-12-11-14(4-2)13-15;/h11-12H,3-10,13H2,1-2H3;1H
• InChI Key： BHKGNHGJXZPYNK-UHFFFAOYSA-N
• SMILES： [Br-].[NH+]1(C=CN(CCCCCCCC)C1)CC

Computed Properties

• Exact Mass: 262.9245
• Monoisotopic Mass: 290.13576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14